1-(cyclopropanesulfonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane

• IUPAC Name: 1-cyclopropylsulfonyl-4-(2-pyrazol-1-ylethyl)-1,4-diazepane
• InChI: InChI=1S/C13H22N4O2S/c18-20(19,13-3-4-13)17-8-2-6-15(10-12-17)9-11-16-7-1-5-14-16/h1,5,7,13H,2-4,6,8-12H2
• InChI Key: XSFGIXWAJRXPPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)CCN3C=CC=N3
• Molecular Formula: C13H22N4O2S
• Molecular Weight: 298.41 g/mol

Description

The compound “1-(cyclopropanesulfonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane” is a complex organic molecule. It contains a diazepane ring, which is a seven-membered ring with two nitrogen atoms. It also has a cyclopropane ring attached via a sulfonyl group and a pyrazole ring attached via an ethyl chain.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The diazepane ring provides a flexible scaffold, the pyrazole ring can act as a hydrogen bond acceptor, and the sulfonyl group is a strong electron-withdrawing group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the pyrazole ring can participate in nucleophilic substitution reactions, and the diazepane ring can undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonyl group could increase its acidity, and the nitrogen atoms in the diazepane and pyrazole rings could make it a potential ligand for metal ions.

Scientific Research Applications

1-(cyclopropanesulfonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane has been used in a variety of scientific research applications, including drug discovery, biochemistry, and molecular biology. In drug discovery, this compound has been used as a scaffold for the development of novel inhibitors of protein-protein interactions. In biochemistry, this compound has been used as a tool to study the structure and dynamics of proteins, as well as to study the effects of small molecules on protein folding. In molecular biology, this compound has been used to study the structure and function of DNA, as well as to study the effects of small molecules on gene expression.

Mechanism of Action

The mechanism of action of 1-(cyclopropanesulfonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane is not yet fully understood. However, it is believed that this compound binds to proteins and other molecules through hydrogen bonding, hydrophobic interactions, and electrostatic interactions. Additionally, it is believed that this compound may interact with proteins through covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, this compound has been found to bind to proteins and other molecules, and to inhibit the activity of certain enzymes, such as cyclooxygenase. Additionally, this compound has been found to inhibit the growth of certain bacteria and fungi, and to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

1-(cyclopropanesulfonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane has several advantages for laboratory experiments. This compound is highly soluble in water, has a low melting point, and is relatively inexpensive. Additionally, this compound is relatively stable and can be stored at room temperature. However, this compound is not very soluble in organic solvents, and can be difficult to work with in certain laboratory experiments.

Future Directions

The potential future directions for 1-(cyclopropanesulfonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane are numerous. This compound could be used to develop novel inhibitors of protein-protein interactions, to study the structure and dynamics of proteins, to study the effects of small molecules on gene expression, and to study the effects of small molecules on protein folding. Additionally, this compound could be used to develop novel antibiotics and antifungals, and to develop novel anti-inflammatory and analgesic agents. Finally, this compound could be used to develop novel drugs to treat various diseases and disorders.

Synthesis Methods

1-(cyclopropanesulfonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane can be synthesized in a variety of ways, including through reactions of cyclopropane sulfonyl chloride with amines, such as 1-methyl-2-pyrrolidinone, and through the reaction of ethyl pyrazole with cyclopropane sulfonyl chloride. The reaction of cyclopropane sulfonyl chloride with 1-methyl-2-pyrrolidinone produces this compound in a two-step process, with the first step involving the formation of an intermediate, which is then reacted with ethyl pyrazole to form this compound. The reaction of ethyl pyrazole with cyclopropane sulfonyl chloride produces this compound in a single step.